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Compound of Interest

Compound Name:
3,4-dimethoxy-N-methylaniline

hydrochloride

CAS No.: 1209739-54-7

Cat. No.: B1452829

Get Quote

Executive Summary
Compound: 3,4-Dimethoxy-N-methylaniline Hydrochloride[1]

Formula:

MW: 203.67 g/mol [1]

Key Analytical Challenge: Differentiating the protonated amine salt from the free base using

Carbon-13 NMR chemical shifts, specifically at the ipso and ortho positions relative to the

nitrogen.

Primary Solvent: DMSO-

(preferred for solubility of the salt form).[1]
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Sample Preparation
The hydrochloride salt is polar and often sparingly soluble in non-polar solvents like

.[1]

Solvent: Dimethyl sulfoxide-

(DMSO-

) is the standard.[1] Methanol-

(

) is a viable alternative.[1]

Concentration: Dissolve 30–50 mg of the solid in 0.6 mL of solvent. Ensure complete

dissolution; sonicate if necessary.[1]

Reference: Calibrate to the DMSO-

septet center at 39.52 ppm.

Acquisition Parameters (Standard 100 MHz Carbon)
Pulse Sequence: Proton-decoupled

(e.g., zgpg30 or zgdc).[1]

Relaxation Delay (D1): 2.0 – 3.0 seconds (ensure relaxation of quaternary carbons C3 and

C4).[1]

Scans (NS): Minimum 512 scans (due to lower sensitivity of quaternary carbons and splitting

of signals by

quadrupolar broadening).

Temperature: 298 K (

).[1]
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Structural Elucidation & Chemical Shift Analysis
Mechanistic Logic: The "Salt Effect"
In the free base (aniline), the nitrogen lone pair donates electron density into the aromatic ring

(+M effect), significantly shielding the ortho and para carbons and deshielding the ipso carbon.

Upon formation of the hydrochloride salt, the nitrogen is protonated (

). The lone pair is locked in the N-H bond and can no longer donate into the ring.

Consequence 1: The ipso carbon (C1) shifts upfield (shielded) by ~10–15 ppm relative to the

free base.

Consequence 2: The ortho/para carbons (C2, C6, C5) shift downfield (deshielded) as they

lose the electron density previously provided by the nitrogen.

Assignment Table (DMSO- )
Note: Values are chemically predicted based on substituent additivity rules (SCS) and

analogous veratrole/anilinium data.
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Carbon Label Type
Chemical Shift (

, ppm)
Assignment Logic

C3
Quaternary (

)
149.5

Ipso to OMe;

Deshielded by

Oxygen.[1]

C4
Quaternary (

)
148.0

Ipso to OMe;

Deshielded by

Oxygen.[1]

C1
Quaternary (

)
128.0 – 132.0

Ipso to

; Upfield from free

base (~145 ppm).[1]

C6
Methine (

)
115.0 – 118.0

Ortho to

; Downfield from free

base (~106 ppm).[1]

C5
Methine (

)
111.5

Meta to

, Ortho to OMe.[1]

C2
Methine (

)
108.0 – 110.0

Ortho to

, Ortho to OMe

(Sterically crowded).

[1]

OMe
Methyl (

)
55.5 – 56.5

Distinct methoxy

signals (often

overlapping).[1]

N-Me
Methyl (

)
35.0 – 38.0

N-Methyl on cation;

Downfield from free

base (~31 ppm).[1]

Visualization of Assignments
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The following diagram illustrates the correlation between the chemical structure and the NMR

signals, highlighting the impact of the hydrochloride salt formation.
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C2/C6 (Ortho)
~108-115 ppm

(Deshielded vs Base)
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struct

Substituent Effect

Alkyl

Click to download full resolution via product page

Caption: Flow of electronic effects determining chemical shifts. Note the 'Salt Effect'

significantly altering C1 and Ortho carbons.

Troubleshooting & Impurities
Free Base Contamination
If the conversion to the hydrochloride salt is incomplete, you will observe "ghost" peaks

corresponding to the free amine.

Indicator: Look for a small peak at ~31.0 ppm (Free Base N-Me) and ~144 ppm (Free Base

C1).[1]

Remediation: Add 1-2 drops of concentrated HCl (or DCl) to the NMR tube to force full

protonation.[1]

Solvent Residuals (DMSO-d6)
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Septet: ~39.5 ppm (Can obscure the N-Me peak if the salt shift falls exactly in this range).

Water: ~3.33 ppm (

NMR) – verify the sample is dry, as water can facilitate proton exchange, broadening signals.
[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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